Cas no 75590-53-3 (4-Ethoxy-7-methylcoumarin)

• Product Name: 4-Ethoxy-7-methylcoumarin
• CAS No: 75590-53-3
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 2801213
• PubChem ID: 688944
• Update Time: 2025-04-21

4-Ethoxy-7-methylcoumarin Chemical and Physical Properties

Names and Identifiers

• DTXSID60351000
• 4-Ethoxy-7-methylcoumarin
• ST060212
• SCHEMBL6337378
• AKOS024283080
• 2H-1-Benzopyran-2-one, 4-ethoxy-7-methyl-
• 75590-53-3

• Inchi： 1S/C12H12O3/c1-3-14-10-7-12(13)15-11-6-8(2)4-5-9(10)11/h4-7H,3H2,1-2H3
• InChI Key： UQNGBKYOCBSSOA-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2C=CC(C)=CC1=2)OCC)=O

Computed Properties

• Exact Mass: 204.078644241g/mol
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives